BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical and chemical properties of 3-
(Methylthio)benzaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-(Methylthio)benzaldehyde

Cat. No.: B1281139

An In-depth Technical Guide to 3-(Methylthio)benzaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties, synthesis, and applications of 3-(Methylthio)benzaldehyde, a versatile aromatic
compound. It is intended for professionals in research, development, and academia who
require detailed technical information on this chemical intermediate.

Chemical Identity and Properties

3-(Methylthio)benzaldehyde, also known as 3-methylsulfanylbenzaldehyde, is an organic
compound featuring a benzaldehyde core substituted with a methylthio group (-SCHs) at the
meta-position.[1] This substitution pattern influences its electronic properties and reactivity,
making it a valuable building block in organic synthesis.[1][2]

Physical and Chemical Data

The key physical and chemical properties of 3-(Methylthio)benzaldehyde are summarized in
the table below. This data is essential for its proper handling, storage, and application in
experimental settings.
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Property Value Reference(s)
Identifiers

CAS Number 73771-35-4 [11[31[4][5]
Molecular Formula CsHsOS [11[31[4][5]
Molecular Weight 152.21 g/mol [31[5]
PubChem ID 12721171 [1]

MDL Number MFCD09864229 [1]

Physical Properties

Appearance Liquid, Colorless to light yellow  [1][6]
- _ 90 °C[5][7]; 254.66 °C
Boiling Point , [517][8]
(Predicted)[8]
1.13 g/cm3[5][7]; 1.15 g/cm3
Density gremollrl; 1159 EI71(E]

(Predicted)[8]

Water Solubility

826.68 mg/L (Predicted)

[8]

Computational Data

Topological Polar Surface Area

(TPSA) 17.07 A2 [3]
logP 2.221 3]
Hydrogen Bond Acceptors 2 [3]
Hydrogen Bond Donors 0 [3]
Rotatable Bonds 2 [3]

Synthesis and Experimental Protocols

3-(Methylthio)benzaldehyde is a valuable synthetic intermediate. While specific, detailed
protocols for its synthesis are not readily available in the searched literature, general
methodologies for analogous substituted benzaldehydes can be adapted.
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General Synthesis via Nucleophilic Aromatic
Substitution

A common route for synthesizing aryl thioethers involves the reaction of a halo-aromatic

compound with a thiol or thiolate. This method can be applied to the synthesis of 3-

(Methylthio)benzaldehyde from 3-chlorobenzaldehyde or 3-bromobenzaldehyde.

Experimental Protocol:

Reactant Preparation: In a reaction vessel equipped with a stirrer and under an inert
atmosphere (e.g., nitrogen), dissolve 3-chlorobenzaldehyde in a suitable polar aprotic
solvent like DMF or DMSO.

Thiolate Addition: Add sodium thiomethoxide (NaSMe) or an aqueous solution of sodium
methyl mercaptide to the vessel.[9] A phase-transfer catalyst, such as a quaternary
ammonium salt, may be added to facilitate the reaction.[9]

Reaction Conditions: Heat the mixture to a temperature ranging from 50 to 100 °C. The
reaction progress should be monitored using an appropriate technique, such as Thin-Layer
Chromatography (TLC) or Gas Chromatography (GC), until the starting material is
consumed.[9]

Work-up and Purification: Upon completion, cool the reaction mixture to room temperature.
Quench the reaction by adding water and extract the product with an organic solvent (e.g.,
ethyl acetate, dichloromethane). Wash the combined organic layers with brine, dry over
anhydrous sodium sulfate, and concentrate under reduced pressure.

Purification: The crude product can be purified using column chromatography on silica gel to
yield pure 3-(Methylthio)benzaldehyde.
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Caption: General workflow for the synthesis of 3-(Methylthio)benzaldehyde.
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Chemical Reactivity and Applications

The presence of both an aldehyde and a methylthio group makes 3-
(Methylthio)benzaldehyde a versatile intermediate for creating more complex molecules.[1]

+ Aldehyde Group Reactivity: The aldehyde functional group is susceptible to nucleophilic
attack and can participate in a variety of reactions, including:

o Reductive Amination: To form substituted benzylamines.
o Wittig Reaction: To create substituted styrenes.

o Condensation Reactions: To form Schiff bases (imines) by reacting with primary amines.
This is a common strategy in the synthesis of bioactive compounds.[2]

o Methylthio Group Reactivity: The sulfur atom can be oxidized to form the corresponding
sulfoxide and sulfone, which have different electronic properties and are often explored in
medicinal chemistry.

o Applications:

o Pharmaceuticals: It serves as an important intermediate in the synthesis of various
pharmaceutical compounds.[1]

o Agrochemicals and Fragrances: It is used in the production of agrochemicals and in
fragrance formulations.[1]

o Materials Science: It has potential for use in the development of specialty chemicals and
polymers.[1]

Safety, Handling, and Storage

Proper handling and storage are crucial for maintaining the stability and safety of 3-
(Methylthio)benzaldehyde.

e Hazard Identification: The compound is associated with the following hazard statements:
H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H315 (Causes skin
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irritation), H319 (Causes serious eye irritation), H332 (Harmful if inhaled), and H335 (May
cause respiratory irritation).[3]

o Precautionary Measures: Standard personal protective equipment (PPE), including gloves,
safety glasses, and a lab coat, should be worn.[10] Work should be conducted in a well-
ventilated area or under a chemical fume hood.[10][11]

» Storage Conditions: The compound should be stored in a tightly sealed container in a cool,
dry, and well-ventilated place.[1][12] Recommended storage temperatures are between 0°C
and 8°C.[1][3][5] For long-term stability, storage under an inert atmosphere, such as
nitrogen, is advised.[3][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Physical and chemical properties of 3-
(Methylthio)benzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281139#physical-and-chemical-properties-of-3-
methylthio-benzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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